Cas no 380431-64-1 (Benzenamine, N,N-diethyl-4-isocyanato-3,5-dimethyl-)

• Product Name: Benzenamine, N,N-diethyl-4-isocyanato-3,5-dimethyl-
• CAS No: 380431-64-1
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 1487733
• PubChem ID: 23561856
• Update Time: 2025-04-21

Benzenamine, N,N-diethyl-4-isocyanato-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-diethyl-4-isocyanato-3,5-dimethyl-
• N,N-diethyl-4-isocyanato-3,5-dimethylaniline
• DTXSID90634974
• 380431-64-1

• Inchi： 1S/C13H18N2O/c1-5-15(6-2)12-7-10(3)13(14-9-16)11(4)8-12/h7-8H,5-6H2,1-4H3
• InChI Key： WFUWECNKJXIVLF-UHFFFAOYSA-N
• SMILES： O=C=NC1C(C)=CC(=CC=1C)N(CC)CC

Computed Properties

• Exact Mass: 218.14204
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67